Ethyl 1-(thiophen-2-ylcarbamoyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(thiophen-2-ylcarbamoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C13H18N2O3S/c1-2-18-12(16)10-5-7-15(8-6-10)13(17)14-11-4-3-9-19-11/h3-4,9-10H,2,5-8H2,1H3,(H,14,17)
• InChI Key: KLTVOHSDAQZALH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)NC2=CC=CS2
• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol
• CAS No.: 1286704-11-7

Description

Ethyl 1-(thiophen-2-ylcarbamoyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C13H18N2O3S and its molecular weight is 282.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Agents

• Design and Synthesis for Tuberculosis Treatment : A study by Jeankumar et al. (2013) discussed the design, synthesis, and evaluation of thiazole-aminopiperidine hybrid analogues, including compounds related to Ethyl 1-(thiophen-2-ylcarbamoyl)piperidine-4-carboxylate, as novel Mycobacterium tuberculosis GyrB inhibitors with promising antituberculosis activity and low cytotoxicity (Jeankumar et al., 2013).
• Antimicrobial Activity : Faty et al. (2010) investigated the synthesis of new substituted spiro pyrazolethieno, pyrimidinethieno, and benzodiazepinethieno pyridazine derivatives with antibacterial and antifungal activities, demonstrating the potential of thiophene derivatives in combating microbial infections (Faty et al., 2010).
• Anticancer Potential : Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents, indicating the significance of such compounds in developing new cancer therapies (Rehman et al., 2018).

Organic Electronics and Electrochromic Materials

• Electrochemical and Electrochromic Properties : Hu et al. (2013) explored the effects of different acceptor groups on the electrochemical and electrochromic properties of polycarbazole derivatives, shedding light on the potential applications of such compounds in organic electronics (Hu et al., 2013).

Biological Activities and Chemical Synthesis

• Benzothiazole Derivatives : Shafi et al. (2021) synthesized new piperidine substituted benzothiazole derivatives and evaluated their antibacterial and antifungal activities, indicating the therapeutic potential of these compounds (Shafi et al., 2021).
• Benzofuro[3,2‐d]pyrimidines Activity : Bodke and Sangapure (2003) synthesized benzofuro[3,2‐d]pyrimidines with antibacterial and antifungal properties, emphasizing the importance of heterocyclic chemistry in drug discovery (Bodke & Sangapure, 2003).